Cas no 1183946-65-7 (2-Fluoro-4-(3-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(3-methylphenyl)benzoic acid
• CAS No: 1183946-65-7
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12859258
• CID: 1039041
• Update Time: 2025-11-02

2-Fluoro-4-(3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(3-methylphenyl)benzoic acid
• 2-Fluoro-4-(3-methylphenyl)benzoic acid

• MDL： MFCD12859258
• Inchi： 1S/C14H11FO2/c1-9-3-2-4-10(7-9)11-5-6-12(14(16)17)13(15)8-11/h2-8H,1H3,(H,16,17)
• InChI Key： NJNUTPBGWJQWOD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 230.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.49930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(3-methylphenyl)benzoic acid

2-Fluoro-4-(3-methylphenyl)benzoic acid (CAS 1183946-65-7): A Versatile Fluorinated Aromatic Compound

2-Fluoro-4-(3-methylphenyl)benzoic acid (CAS 1183946-65-7) is a fluorinated aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and materials science research. This compound, with its unique combination of fluorine substitution and methylphenyl moiety, exhibits interesting chemical properties that make it valuable for various applications. The presence of both fluoro group and carboxylic acid functionality in its structure allows for diverse chemical modifications, making it a versatile building block in organic synthesis.

The compound's molecular formula is C₁₄H₁₁FO₂, with a molecular weight of 230.24 g/mol. Its structural features include a benzoic acid core substituted at the 2-position with fluorine and at the 4-position with a 3-methylphenyl group. This specific arrangement of substituents contributes to its unique electronic and steric properties, which are currently being explored in the development of novel pharmaceutical intermediates and functional materials.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2-Fluoro-4-(3-methylphenyl)benzoic acid in drug discovery. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability, bioavailability, and binding affinity to target proteins. Researchers are particularly interested in how the 3-methylphenyl substitution affects the compound's physicochemical properties and potential biological activities.

In material science applications, 2-Fluoro-4-(3-methylphenyl)benzoic acid serves as a precursor for the synthesis of liquid crystals and organic electronic materials. The fluorine atom in the ortho position to the carboxylic acid group influences the molecule's dipole moment and intermolecular interactions, which can be crucial for designing materials with specific optical or electronic properties. These characteristics make it relevant to current research trends in organic electronics and advanced materials.

The synthesis of 2-Fluoro-4-(3-methylphenyl)benzoic acid typically involves multi-step organic transformations, starting from commercially available precursors. Common synthetic routes may include Suzuki-Miyaura coupling reactions to introduce the 3-methylphenyl group, followed by selective fluorination strategies. The carboxylic acid functionality can be introduced through oxidation of corresponding aldehydes or through hydrolysis of nitrile intermediates.

Analytical characterization of 2-Fluoro-4-(3-methylphenyl)benzoic acid typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The fluorine atom produces distinctive signals in ¹⁹F NMR spectroscopy, which serves as a valuable tool for quality control and structural verification. These analytical methods are essential for ensuring the compound's purity, especially when used as a pharmaceutical intermediate.

From a commercial perspective, 2-Fluoro-4-(3-methylphenyl)benzoic acid is primarily supplied by specialized chemical manufacturers focusing on fluorinated building blocks. The compound's market demand has been steadily increasing due to growing interest in fluorine-containing pharmaceuticals and advanced materials. Current pricing trends reflect its status as a specialty chemical with applications in research and development settings.

Storage and handling of 2-Fluoro-4-(3-methylphenyl)benzoic acid require standard laboratory precautions for organic compounds. It should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under standard regulations, proper personal protective equipment should be used when handling the compound, following good laboratory practices.

Future research directions for 2-Fluoro-4-(3-methylphenyl)benzoic acid may explore its potential as a ligand in catalytic systems or as a component in supramolecular assemblies. The combination of fluorine effects and aromatic stacking interactions from the methylphenyl group could lead to interesting applications in molecular recognition and self-assembly systems. These applications align with current scientific interests in smart materials and nanotechnology.

For researchers working with 2-Fluoro-4-(3-methylphenyl)benzoic acid, it's important to consider its solubility characteristics. The compound typically shows good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, but limited solubility in water. These properties influence its handling and potential applications in various chemical processes.

The environmental fate and biodegradation of fluorinated aromatic compounds like 2-Fluoro-4-(3-methylphenyl)benzoic acid are subjects of ongoing research. While fluorine substitution generally increases chemical stability, recent advances in biodegradation pathways for fluorinated compounds are expanding our understanding of their environmental impact. This information is particularly relevant for industries developing sustainable chemistry practices.

In conclusion, 2-Fluoro-4-(3-methylphenyl)benzoic acid (CAS 1183946-65-7) represents an important class of fluorinated aromatic acids with diverse applications in pharmaceutical research and materials science. Its unique structural features and chemical properties continue to make it a valuable compound for scientific investigation and industrial applications. As research progresses, new uses for this versatile building block are likely to emerge in various high-tech fields.